ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-phenylphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H25NO2/c1-2-24-21(23)20-9-6-14-22(16-20)15-17-10-12-19(13-11-17)18-7-4-3-5-8-18/h3-5,7-8,10-13,20H,2,6,9,14-16H2,1H3
• InChI Key: WRFXSTWJCZREFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol
• Solubility: 11.9 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate, also known as EBPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate is not fully understood, but it is believed to work by modulating the activity of neurotransmitters in the brain. Specifically, ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate has been shown to increase the levels of acetylcholine, a neurotransmitter that plays a critical role in learning and memory.
Biochemical and Physiological Effects
ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects, including enhancing cognitive function, improving memory retention, and reducing oxidative stress. Additionally, ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate has been shown to have anti-inflammatory properties, which may make it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate in lab experiments is its ability to enhance cognitive function and memory retention in animal models. This makes it a valuable tool for studying the mechanisms of learning and memory in the brain. However, one of the limitations of using ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate in lab experiments is its potential toxicity at high doses, which must be carefully monitored to ensure the safety of the animals being studied.

Future Directions

There are several potential future directions for research on ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate and its potential therapeutic applications in other areas, such as inflammatory diseases and cancer.
Conclusion
In conclusion, ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its ability to enhance cognitive function and memory retention in animal models makes it a valuable tool for studying the mechanisms of learning and memory in the brain. Further research is needed to fully understand the potential of ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate as a treatment for neurodegenerative diseases and other conditions.

Scientific Research Applications

Ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research for ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate is its use as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that ethyl 1-(4-biphenylylmethyl)-3-piperidinecarboxylate can enhance cognitive function and memory retention in animal models, making it a promising candidate for further research in this area.